Cas no 66297-54-9 (4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 66297-54-9
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• MDL: MFCD03988199
• CID: 1712391
• PubChem ID: 2433152
• Update Time: 2025-07-31

4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(2-Methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 4-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• SMR000343382
• G35645
• HMS2762J21
• Z56921382
• CHEMBL1339790
• CS-0220246
• AKOS000117062
• DTXSID50368642
• EN300-06166
• 66297-54-9
• MLS000517169
• 4-(2-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03988199
• Inchi： 1S/C9H9N3OS/c1-13-8-5-3-2-4-7(8)12-6-10-11-9(12)14/h2-6H,1H3,(H,11,14)
• InChI Key： QRAKHSMJURHRMO-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 207.04677
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.86